5-methyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)isoxazole-4-carboxamide
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Description
5-methyl-N-(2-((3-(pyrazin-2-yl)-1,2,4-oxadiazol-5-yl)methyl)phenyl)isoxazole-4-carboxamide is a useful research compound. Its molecular formula is C18H14N6O3 and its molecular weight is 362.349. The purity is usually 95%.
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Scientific Research Applications
Insecticidal Activity
Research into anthranilic diamides analogs containing 1,3,4-oxadiazole rings has shown significant insecticidal activities against certain pests. For example, compounds featuring the pyrazin-2-yl motif combined with oxadiazole structures have demonstrated potent insecticidal effects against the diamondback moth, indicating potential agricultural applications for pest management (Qi et al., 2014).
Antimycobacterial Activity
Substituted isosteres of pyridine- and pyrazinecarboxylic acids, including structures related to the query compound, have been synthesized and evaluated for their antimycobacterial activity. These compounds have shown variable efficacy against Mycobacterium tuberculosis, suggesting potential for the development of new antimycobacterial agents (Gezginci et al., 1998).
Anticancer and Anti-inflammatory Applications
Pyrazole and isoxazole derivatives have been investigated for their biological activities, including anticancer and anti-inflammatory properties. For instance, certain pyrazole carboxamides have been synthesized and shown to exhibit cytotoxicity against cancer cell lines, as well as inhibitory effects on inflammatory enzymes (Hassan et al., 2014). This suggests that compounds with similar structural features could have therapeutic potential in oncology and inflammation-related conditions.
Antituberculosis Activity
Novel derivatives featuring the isoxazole and oxadiazole motifs have been assessed for their antituberculosis activity, providing insights into the design of new antitubercular agents. Such studies highlight the importance of structural modification in enhancing biological activity and specificity against tuberculosis-causing bacteria (El-Azab et al., 2018).
Properties
IUPAC Name |
5-methyl-N-[2-[(3-pyrazin-2-yl-1,2,4-oxadiazol-5-yl)methyl]phenyl]-1,2-oxazole-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14N6O3/c1-11-13(9-21-26-11)18(25)22-14-5-3-2-4-12(14)8-16-23-17(24-27-16)15-10-19-6-7-20-15/h2-7,9-10H,8H2,1H3,(H,22,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WOUZNTMCXJUZIX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NO1)C(=O)NC2=CC=CC=C2CC3=NC(=NO3)C4=NC=CN=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14N6O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.